3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one

• IUPAC Name: 3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H12ClNOS/c16-12-7-4-8-13(9-12)17-14(18)10-19-15(17)11-5-2-1-3-6-11/h1-9,15H,10H2
• InChI Key: IDKJPPCDJCAPBV-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC=CC=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClNOS
• DSSTOX Substance ID: DTXSID30385817
• Molecular Weight: 289.8 g/mol
• CAS No.: 117664-55-8

Description

3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one, also known as CPT, is a synthetic organic compound that belongs to the thiazolidinone family. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique chemical properties and biological activities.

Scientific Research Applications

• Antimicrobial Properties :

  • Thiazolidin-4-one derivatives have been synthesized and shown to possess significant in vitro antibacterial and antifungal activities. Specific compounds displayed potent activity against E. coli, S. aureus, and C. albicans among other strains (B'Bhatt & Sharma, 2017).
  • Another study focused on the synthesis of linked heterocyclics containing pyrazole-pyrimidine-thiazolidin-4-one, which exhibited good inhibitory activity against various tested organisms, including Gram-positive and Gram-negative bacteria and fungi (Sanjeeva Reddy et al., 2010).

• Pharmacological Potential :

  • Certain derivatives have been evaluated for their potential as anti-HIV agents. Some of these compounds proved to be effective inhibitors of HIV-1 replication (Rao et al., 2003).
  • Other studies have indicated the diverse bioactivities of thiazolidin-4-ones, such as antiviral, anticonvulsant, anti-inflammatory, and antithyroidal effects, underscoring their significance in pharmacological research (Doreswamy et al., 2007).

• Structural and Therapeutic Diversity :

  • The structural and therapeutic diversity of small heterocyclic molecules, including thiazolidin-4-ones, is a subject of interest due to their pharmacologically important properties. These compounds are being assessed for various biological activities (Doreswamy et al., 2007).

• Molecular Docking Studies :

  • Molecular docking studies have been conducted to understand the biological activity of these compounds, identifying hydrogen bonds and binding energy with different proteins. This approach aids in the discovery of potential therapeutic applications (Viji et al., 2020).

• Spectroscopic and Quantum Chemical Studies :

  • Spectroscopic and quantum chemical methods have been used to analyze thiazolidin-4-one derivatives, providing insights into their molecular structure and properties. These studies are crucial for designing compounds with desired biological functions (Viji et al., 2020).